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This guide provides an in-depth exploration of levofloxacin glucuronide, the primary phase I
metabolite of the broad-spectrum fluoroquinolone antibiotic, levofloxacin. Tailored for
researchers, medicinal chemists, and drug metabolism scientists, this document delineates the
critical chemical data, metabolic pathway, and analytical methodologies pertinent to the study
of this significant metabolite.

Introduction: The Metabolic Fate of Levofloxacin

Levofloxacin, the levorotatory isomer of ofloxacin, is a widely prescribed antibiotic valued for its
extensive activity against both Gram-positive and Gram-negative bacteria.[1] Its mechanism of
action involves the inhibition of bacterial DNA gyrase and topoisomerase IV, enzymes essential
for DNA replication, transcription, repair, and recombination.[2] While levofloxacin is primarily
excreted unchanged in the urine (approximately 87% within 48 hours), a portion of the
administered dose undergoes metabolism.[3]

The metabolic transformation of levofloxacin is limited, with less than 5% of a dose being
recovered as the desmethyl and N-oxide metabolites.[3] However, a crucial metabolic route for
many xenobiotics, including fluoroquinolones, is conjugation with glucuronic acid. This process,
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known as glucuronidation, is a major Phase Il biotransformation reaction that enhances the
water solubility of compounds, thereby facilitating their excretion.[4] Levofloxacin glucuronide
is the product of this pathway, representing a key molecule in understanding the complete
pharmacokinetic and dispositional profile of the parent drug.

Chemical and Physical Properties of Levofloxacin
Glucuronide

The conjugation of glucuronic acid to the carboxylic acid moiety of levofloxacin results in the
formation of an acyl glucuronide. This transformation significantly alters the physicochemical
properties of the parent molecule, most notably its polarity and molecular weight.

Levofloxacin Acyl-B-D-

Property Levofloxacin (Parent Drug) . .
Glucuronide (Metabolite)

CAS Number 100986-85-4 160962-46-9
Molecular Formula C18H20FN30a4 C24H28FN3010
Molecular Weight 361.37 g/mol 537.49 g/mol
Appearance White to faint yellow powder White to Pale Yellow Solid

) ) Levofloxacin-Acyl-D-
Synonyms L-Ofloxacin, Levaquin

Glucuronide

The Glucuronidation Pathway of Levofloxacin

The enzymatic conjugation of levofloxacin with glucuronic acid is catalyzed by a superfamily of
enzymes known as uridine 5'-diphospho-glucuronosyltransferases (UGTS).[5] These enzymes
transfer a glucuronic acid moiety from the activated co-factor, uridine 5'-diphosphoglucuronic
acid (UDPGA), to the levofloxacin molecule.

This metabolic process is a critical detoxification pathway, converting the relatively lipophilic
parent drug into a more hydrophilic and readily excretable metabolite. The specific UGT
isoforms responsible for levofloxacin glucuronidation in humans have not been definitively
elucidated but are likely members of the UGT1A and UGT2B subfamilies, which are known to
catalyze the glucuronidation of a wide array of drugs and other xenobiotics.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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